Journal Name:Materials Science-Poland
Journal ISSN:2083-134X
IF:1.1
Journal Website:http://www.materialsscience.pwr.wroc.pl/
Year of Origin:0
Publisher:Walter de Gruyter GmbH
Number of Articles Per Year:102
Publishing Cycle:
OA or Not:Yes
The core-shell structured aqueous dispersions of the siloxane-grafted polyurethane copolymers with high transparency
Materials Science-Poland ( IF 1.1 ) Pub Date: 2023-07-18 , DOI: 10.1080/01932691.2023.2234468
AbstractWe have synthesized the siloxane-grafted polyurethane copolymers aqueous dispersions by semi-continuous emulsion polymerization. The mono-methacryloxypropyl terminated polydimethylsiloxane was used to react with the acrylate-terminated waterborne polyurethane, which served as seed emulsions. It is obtained that the as-synthesized copolymer dispersions are stable and have small particle sizes ranging from 77 nm to 120 nm, and they possess core-shell structures. Moreover, the results show that the prepared films exhibit high transparency and hydrophobic surface. Moreover, the enrichment of siloxane and the heterogeneous structure on the film surface was studied. The results of Raman spectra disclose that the intensities of siloxane on the surface change over time during the film formation. These results are correlated to the pressure difference of droplets and low surface tension of siloxane segments. The as-synthesized dispersions promise to be applied in the displayer coatings.
Detail
Effect of the structure of macromonomer in polycarboxylate superplasticizer on slump-retention of concrete
Materials Science-Poland ( IF 1.1 ) Pub Date: 2023-06-21 , DOI: 10.1080/01932691.2023.2222799
AbstractThree kinds of slump-retention polycarboxylate superplasticizers(52HPC4, 52IPC4, and 52EPC4) were synthesized by using HPEG, IPEG, or EPEG as macromonomers. The effects of polycarboxylate superplasticizers on the slump-retention of cement and concrete were investigated. The mechanism of action was explained by the composition of PCE polymers and monomer sequences (EHE, HHE, or HHH), which were investigated by using conductivity, GPC, 1H-NMR, and 13C-NMR. The results indicated that the slump flow of cement paste mixed with 52EPC4 was increased quickly within 120 min, while 52IPC4 doesn’t change within 240 min. Concrete mixed with 52IPC4 had the best slump-retention performance reaching 440 mm after 150 min, but concrete mixed with 52HPC4 was almost no fluidity after 120 min which had the largest slump flow loss through time than that containing other PCEs, and the conductivity of 52IPC4 aqueous solution decreased more slowly than other PCEs. Because of the highest content of effective PCE polymers, and the largest steric hindrance to ester bond resulting in the concrete had the best slump-retention performance when mixed with 52IPC4, because of the smallest steric hindrance to ester bond resulting in the fastest increase spread flow of cement paste which mixed 52EPC4, because of the highest content of low molecular polymers and the lowest content of effective PCE polymers in 52HPC4 resulting in the smallest initial slump flow of concrete, and the largest slump flow loss through time of concrete, even though the steric hindrance effect was larger than 52EPC4.
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Efficient and eco-friendly mixed bacterial consortium for petroleum wastewater treatment: Effect of the bio-augmentation and biosurfactant addition on hydrocarbon biodegradation
Materials Science-Poland ( IF 1.1 ) Pub Date: 2023-07-27 , DOI: 10.1080/01932691.2023.2228880
AbstractIn the present investigation, we aimed to study biological petroleum wastewater treatment. A bioprocess based on the use of a mixed bacterial consortium along with the addition of Biosurfactant (BioS) and bioaugmentation with BioS producing strains were evaluated. The consortium was the combination of two bacterial strains with the capacity to metabolize hydrocarbons, Baci and B201. Two other strains BH1 and BSS2 selected for their ability to degrade hydrocarbons as well as to produce BioS were also exploited. The effect of ex-situ and in-situ produced BioS on hydrocarbon biodegradation were compared. Obtained results demonstrated a moderate capacity to remove crude oil from contaminated water of about 47% for the consortium. The best improvement of hydrocarbon biodegradation of about 84% was obtained when adding BH1 derived BioS solely. However, ex-situ produced BioS exhibited better results. Regarding the wastewater characteristics, we note a decrease of the COD/BOD5 Ratio to reach 2.64. Thus, the wastewater became easily biodegradable. The described bioprocess is of great interest for the bioremediation of petroleum effluents. BioS addition as well as bioaugmentation enhanced crude oil removal.
Detail
Porous silica composites as efficient adsorbents for dye removal from aqueous solution
Materials Science-Poland ( IF 1.1 ) Pub Date: 2023-07-27 , DOI: 10.1080/01932691.2023.2239325
AbstractThis study aimed to analyze the feasibility of removing Alizarin red S (ARS) used as model pollutant from aqueous solutions using the preparative porous silica composites (PSCs) as adsorbents which were prepared via hydrothermal approach. The physicochemical properties of materials were characterized by means of Transmission electron microscope (TEM), Scanning electron microscope (SEM), Energy dispersive spectrometer (EDS), Brunauer-Emmett-Teller (BET) method, Barret-Joyner-Halenda (BJH) method, Fourier Transform Infrared Spectrometer (FTIR) and X-Ray Diffractometer (XRD). PSCs possessed the specific surface area were 731.6 m2/g, 420.9 m2/g, 294.6 m2/g, respectively. The presence of silica structures was confirmed by FTIR spectra. In order to confirm efficiency of composites as adsorbents and reveal adsorption mechanism, the impacts of pH, contact time, initial ARS concentration, temperature on adsorption were conducted. The adsorption experiment results showed that the adsorption efficiency of ARS onto PSC-3 was better than that of PSC-1 and PSC-2 at pH = 11. Furthermore, the adsorption kinetic models, isotherm models and thermodynamic model were analyzed for comprehensive adsorption process. The maximum adsorption capacity of PSC-3 for ARS was 43.1 mg/g. The pseudo-second-order kinetic model and Sips isotherm model were more suitable for experimental results. The adsorption process was endothermic according to the adsorption thermodynamic model. The free energy of adsorption required for ARS onto PSCs was less than 8 kJ/mol, indicating physical adsorption. What’s more, PSC-3 possessed advantages of higher adsorption capacity and shorter equilibration time. Overall, these results made it potentially applicable as an effective adsorbent for ARS dye from effluent.
Detail
Development of solid lipid nanoparticles of diacerein in a stable oral liquid dosage form using a central composite design
Materials Science-Poland ( IF 1.1 ) Pub Date: 2023-07-22 , DOI: 10.1080/01932691.2023.2234483
AbstractDiacerein (DCN) is used mainly to treat degenerative diseases, such as osteoarthritis. DCN is marketed commercially in solid dosage forms. Liquid formulations of diacerein (DCN) have been hindered by its poor chemical stability in aqueous media. This work aims to develop a novel, stable, oral, liquid preparation of DCN having a concentration of 50 mg/5 ml. Solid lipid nanoparticles (SLNs) of DCN were prepared using cetyl alcohol as the lipid matrix and Tween 80® as a surfactant. A quality-by-design approach was utilized to optimize DCN-SLNs. The optimum DCN-SLNs were dispersed in a structured vehicle to formulate the liquid dosage form. This liquid preparation was subjected to accelerated stability studies at 40 °C and 75% RH for 6 months. The potential of the liquid preparation to minimize the diarrheal effect of DCN was assessed. Optimum concentrations of cetyl alcohol (2%) and Tween 80® (0.9%) were chosen to obtain the desired characteristics of SLNs. Interestingly, we determined that 0.05% of citric acid was the maximum concentration that can be added to the liquid preparation of diacerein to modify its pH without compromising its stability. The results of the stability studies show that the liquid preparation was robust and it withstood storage conditions (40 °C, 75% RH) for 6 months. The encapsulation of diacerein helps to protect it from degradation and significantly reduced the occurrence of diarrhea as a side effect (p < 0.0001). Liquid preparations of DCN-SLNs can thus be marketed as a new dosage form.
Detail
Simulation of sandstone formation damage caused by solid particle invasion
Materials Science-Poland ( IF 1.1 ) Pub Date: 2023-07-21 , DOI: 10.1080/01932691.2023.2229899
AbstractDuring the drilling and completion process, the invasion of solid particles can have a serious impact on reservoir permeability, but there is a lack of effective prediction models for its impact. We developed a prediction model of solid particle invasion damage in response to the issue of reservoir damage induced by solid particle invasion during the exploitation of sandstone reservoirs. By considering the changes in pore permeability characteristics, particle migration and rock stress-strain state are coupled. The findings reveal that as filtration duration increases, the concentration of suspended particles and sediment particles increases, resulting in a progressive reduction in formation permeability around the wellbore. The greater the filtration coefficient, the greater the quantity of particle deposition, however, this also leads to a slowdown in the growth in deposition quantity. As the diffusion rate increases, particles are more likely to deposit. The concentration of suspended particles decreases progressively as tortuosity increases, as does the concentration of sediment particles. Large saturation sedimentation in the pore throat may cause more suspended particles to deposit, lower the effective seepage channel of the pore throat, and drastically impair formation permeability. The results of the impact factor comparison showed that filtration coefficient and medium tortuosity are the key factors. Improving the temporary plugging effect of solid particles in formations with large tortuosity of pore throats can effectively reduce reservoir damage. The findings of this study can help for optimization design of solid particles in drilling fluid for reservoir protection.
Detail
Monodispersed calcium oxalate as highly effective support filler in PMMA-based nanocomposite
Materials Science-Poland ( IF 1.1 ) Pub Date: 2023-07-15 , DOI: 10.1080/01932691.2023.2234485
AbstractThis study focuses on the synthesis of monodispersed CaC2O4 particles of cubic and donut-shaped novel morphologies and the ultrasonic-assisted in-situ polymerization of PMMA/CaC2O4 in the presence of native CaC2O4 and commercial CaC2O4 particles (0.2–0.8 wt%). The current study explored that particle loading played its role in defining the optimal conditions, whereas the particle morphology, uniformity, concentration, and reaction parameters of the fillers greatly influenced the properties of the resin-based nanocomposites. These observations confirmed that the calcium oxalate filler nanoparticles had an obvious effect on the tribological and mechanical properties of the as-fabricated composite. The optimum concentrations of fillers for enhanced properties of the composite were 0.4, 0.6, and 0.8 wt%, respectively for donut-shaped, cubic-shaped, and commercial calcium oxalate. The incorporation of donut-shaped particles showed enhanced properties as compared to nanocomposites consisting of commercial and cubic-shaped CaC2O4 particles. Enhancements in the properties of nanocomposites for different loadings of donut-shaped CaC2O4 as compared to blank PMMA are anti-wear = 51.02 ± 0.15%, COF = 66.60 ± 0.4%, and microhardness = 10.50x ± 0.06. These improved properties compared to the previous literature are essentially attributed to the particle morphology, size, uniformity, and uniform dispersion of CaC2O4 in the polymer matrix due to intense micro-convection generated by sonication.
Detail
Fabrication and characterization of a new bifunctional imprinted polymer as a selective receptor for cobalt ions from aqueous medium
Materials Science-Poland ( IF 1.1 ) Pub Date: 2023-06-08 , DOI: 10.1080/01932691.2023.2219328
AbstractIon-imprinting methodology was used to fabricate a new cobalt ion-imprinted polymer as a cross-linked copolymer consisting of fumaric acid and 4-vinylpyridine as monomers. Different techniques were used to investigate all of the chemical and morphological changes that occurred during the cobalt ion imprinting process. Furthermore, extraction experiments for cobalt ions using controlled and imprinted polymers were carried out to obtain the essential isotherm, kinetic and thermodynamic parameters. The controlled and imprinted resins had the best agreement with the pseudo-second-order and Langmuir models, with maximum retention capacities of 14.7 ± 2 and 42.0 ± 0.5 mg/g, respectively. In comparison to non-imprinted polymer, the imprinted polymer showed greater affinity for cobalt ions in the presence of other metal ions like Cd2+, Cu2+, Ni2+, La3+, and Y3+. In addition, after the fifth adsorption-desorption cycle, resin regenerates with about 96% of its initial activity, demonstrating its high economic value.
Detail
Investigations on the use of commercial phosphonic acid derivative for the extraction and separation of Zr(IV) and Nb(V) from their admixture in nitric acid solution
Materials Science-Poland ( IF 1.1 ) Pub Date: 2023-07-11 , DOI: 10.1080/01932691.2023.2232012
AbstractThe extraction of 1.09 × 10−2 Zr(IV) and 1.07 × 10−3 Nb(V) from their admixture solution was done using a phosphonic acid derivative (Ionquest 801 = IQ-801/kerosene). The calculated extraction constants for Zr(IV) and Nb(V) were found to be 17.1 × 103 M−3 and 1.1 × 103 M−1, respectively. The suggested extraction conditions were found to be (time =15–30 min, Organic: Aqueous ratio = 1, [HNO3] = 3 M, [IQ-801] = 0.015–0.02, and T = 25 ± 1. The calculated loading capacities per mole of IQ-801 were found to be 0.8 moles of Zr(IV) and 9 × 10−2 moles of Nb(V). According to McCabe-Thiele diagrams, 0.02 M IQ-801 can completely extract 1 × 10−2 M Zr(IV) and 1 × 10−3 M Nb(V) in just 2 stages. In the stripping process, about 99% Zr(IV) was stripped by stripping precipitation with 0.1 M oxalic acid and 1 M NaF, which also provides the best conditions for the separation of Nb(V) from Zr(IV). The highest separation was obtained using citric acid concentrations ranging from 0.25 to 4 M, oxalic acid concentrations ranging from 0.05 to 1 M, and sulfuric acid concentrations ranging from 1.5 to 3 M. A flow chart outlining the proposed technique steps for separating Zr(IV) and Nb(V) from an HNO3 solution using IQ-801 was suggested.
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Synthesis of g-C3N4@WO3 nanocomposites for dye adsorptive removal in water medium: Equilibrium and kinetics studies
Materials Science-Poland ( IF 1.1 ) Pub Date: 2023-07-05 , DOI: 10.1080/01932691.2023.2228892
AbstractIn this research, WO3, g-C3N4, and g-C3N4@WO3 nanocomposites were synthesized from Na2WO4.2H2O and urea precusors via the hydrothermal method in a strong acid medium. Physico-chemical characteristics of WO3, g-C3N4, and g-C3N4@WO3 nanocomposites were examined by means of XRD, Raman, FTIR, FE-SEM, BET, and UV-Vis spectroscopy. The produced materials were then applied for studying adsorptive removal of methylene blue (MB) as a model pollutant from aqueous solutions. The results showed that g-C3N4@WO3 nanocomposites were successfully synthesized, with a hexagonal shape and an average crystal size of in the range of 15.4–20.7 nm. The surface area (68.3 m2/g) of g-C3N4@WO3 nanocomposites was 2.37 times higher compared to sole WO3, and g-C3N4@WO3 composites were mesoporous materials with a typical average pore diameter of 4.5 nm. It was revealed that the MB adsorption process occurred extremely quickly, reaching equilibrium after only about 20 min, with a maximum uptake of MB of 190 mg/g which was significantly higher than other adsorbents. The adsorption process was followed the first-order-kinetics model and the adsorbent showed high durability in adsorbing MB, with a slight decline in adsorption efficiency after 4 cycles (from 98.7% to 95.9%). This research provides an easy method for producing high adsorption capacity nanocomposite which can be applied for efficient removal of MB from water.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
6.60 22 Science Citation Index Expanded Not
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